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Compound of Interest

Compound Name: 1,5-Dimethylanthracene

Cat. No.: B093469 Get Quote

An In-depth Technical Guide to 1,5-
Dimethylanthracene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties and structure of

1,5-Dimethylanthracene, a polycyclic aromatic hydrocarbon. The information is intended to

support research and development activities where this compound is of interest.

Chemical Identity and Properties
1,5-Dimethylanthracene is a derivative of anthracene with methyl groups substituted at the 1

and 5 positions of the tricyclic aromatic core. Its chemical identity is established by its unique

CAS registry number, molecular formula, and various spectroscopic signatures.

Table 1: Physicochemical Properties of 1,5-Dimethylanthracene
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Property Value Source

Molecular Formula C₁₆H₁₄ [1][2][3]

Molecular Weight 206.29 g/mol [1][2][3]

IUPAC Name 1,5-dimethylanthracene [2]

CAS Registry Number 15815-48-2 [2][3]

Melting Point 140 °C [1]

Boiling Point Data not readily available

Solubility

Insoluble in water; expected to

be soluble in nonpolar organic

solvents like toluene.[4][5]

InChI Key
RQXGHBYRZRBUQC-

UHFFFAOYSA-N
[1][2][3]

SMILES Cc1cccc2cc3c(C)cccc3cc12 [1]

Chemical Structure
The foundational structure of 1,5-Dimethylanthracene is the anthracene aromatic system,

which consists of three fused benzene rings. The numbering of the carbon atoms in the

anthracene core follows a specific convention, and in this isomer, methyl groups (CH₃) are

attached to carbon atoms 1 and 5. This substitution pattern influences the molecule's electronic

properties, steric hindrance, and reactivity.

Caption: Molecular structure of 1,5-Dimethylanthracene.

Experimental Data and Protocols
Detailed experimental protocols for the specific synthesis of 1,5-Dimethylanthracene are not

widely available in public literature. However, general synthetic routes for dimethylanthracenes

often involve multi-step processes that could be adapted from methodologies for similar

isomers. For instance, a patent for the synthesis of 9,10-dimethylanthracene involves the

reaction of o-xylene with catalysts under high temperature and pressure, followed by several
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transformation steps.[6] Such approaches, including Friedel-Crafts alkylation or cyclization

reactions, would likely require significant optimization for the targeted synthesis of the 1,5-

isomer.

3.1. Spectroscopic Analysis

While a complete set of spectra for 1,5-Dimethylanthracene is not available in the reviewed

sources, its spectral characteristics can be predicted based on its structure.

¹³C NMR: PubChem indicates the availability of ¹³C NMR spectral data, which would be

crucial for confirming the carbon skeleton and the specific positions of the methyl

substituents.[2]

Mass Spectrometry: The molecular ion peak (M+) in a mass spectrum would appear at an

m/z value corresponding to its molecular weight, approximately 206.28.[2][3] Fragmentation

patterns would likely involve the loss of methyl groups (CH₃) or other characteristic

cleavages of the aromatic system.

IR Spectroscopy: The infrared spectrum would show characteristic C-H stretching vibrations

for the aromatic rings and the methyl groups, as well as C=C stretching vibrations within the

aromatic system.

Biological Activity and Signaling Pathways
Currently, there is no significant published research detailing specific biological activities or

signaling pathway interactions for 1,5-Dimethylanthracene. Studies on other isomers, such as

9,10-dimethylanthracene, have explored their metabolism by microorganisms and in rat liver

microsomes, identifying various hydroxylated metabolites.[4] Some research on other

dimethylanthracene derivatives has also suggested potential anti-cancer properties.[7]

However, these findings cannot be directly extrapolated to the 1,5-isomer without specific

experimental validation. Therefore, no signaling pathway diagrams are applicable at this time.

Safety and Handling
Specific GHS hazard classifications for 1,5-Dimethylanthracene are not detailed in the search

results. However, related polycyclic aromatic hydrocarbons are often treated as potentially

hazardous. For example, 9,10-dimethylanthracene is suspected of causing cancer and may
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cause long-lasting harmful effects to aquatic life.[8] Standard laboratory safety protocols,

including the use of personal protective equipment (gloves, safety glasses, and lab coat) and

handling in a well-ventilated area or fume hood, are strongly recommended.

This document is based on publicly available data and is intended for informational purposes

for a technical audience. Researchers should consult primary literature and safety data sheets

before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

